Cas no 1210181-71-7 (N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1210181-71-7
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6221934
• Update Time: 2025-10-22

N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-2-oxo-1H-pyridine-3-carboxamide

• Inchi： 1S/C17H15N3O3/c1-11-4-6-12(7-5-11)15-9-13(20-23-15)10-19-17(22)14-3-2-8-18-16(14)21/h2-9H,10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： FAGXFSVOWSARGZ-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(NCC1C=C(C2=CC=C(C)C=C2)ON=1)=O

Additional information on N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide

N-{5-(4-Methylphenyl)-1,2-Oxazol-3-ylmethyl}-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide, with the CAS number 1210181-71-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its promising properties in modulating cellular pathways and its potential as a lead compound for therapeutic interventions.

The molecular structure of this compound is characterized by a dihydropyridine ring system, which is a well-known scaffold in the development of calcium channel blockers. The presence of the 1,2-oxazole moiety further enhances its chemical versatility, enabling interactions with various biological targets. The 4-methylphenyl group attached to the oxazole ring contributes to the compound's lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to streamline its production. These advancements have not only made the compound more accessible for preclinical studies but have also paved the way for exploring its therapeutic potential in greater depth.

From a biological standpoint, this compound has demonstrated remarkable selectivity towards specific molecular targets. Preclinical studies have shown that it exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels suggests potential applications in treating cardiovascular disorders.

The pharmacokinetic profile of this compound has been extensively studied using state-of-the-art analytical techniques. Results indicate that it has favorable absorption and distribution properties, which are essential for its effectiveness as a drug candidate. Furthermore, its metabolic stability and excretion pathways have been characterized, providing valuable insights into its suitability for long-term therapeutic use.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed critical interactions between the compound and its target proteins, shedding light on the mechanisms underlying its biological activity. Such insights are invaluable for guiding further optimization efforts and refining its therapeutic profile.

In conclusion, N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-2-oxo-1,2-dihydropyridine-3-carboxamide represents a cutting-edge molecule with significant potential in drug discovery. Its unique chemical structure, combined with recent breakthroughs in synthesis and biological characterization, positions it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is poised to make a substantial impact on the field of medicinal chemistry.